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Compound of Interest

Compound Name: 1-Phenylacenaphthylene

Cat. No.: B15397830

Disclaimer: Publicly available information on the physico-chemical properties, experimental
protocols, and biological activities of 1-phenylacenaphthylene (CAS 4044-56-8) is limited.
This guide summarizes the currently accessible data.

Introduction

This technical guide provides a summary of the known properties and supplier information for
the chemical compound 1-phenylacenaphthylene, identified by the CAS number 4044-56-8.
This document is intended for researchers, scientists, and professionals in the field of drug
development and chemical research. Due to the scarcity of published data, this guide will focus
on the fundamental chemical identity and sourcing of this compound.

Chemical Properties

The fundamental chemical properties of 1-phenylacenaphthylene are summarized in the table
below. It is important to note that experimental data for properties such as melting point, boiling
point, and solubility are not readily available in public databases.
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Property Value Source
CAS Number 4044-56-8

Chemical Name 1-phenylacenaphthylene [1]
Molecular Formula C18H12 [2]
Molecular Weight 228.29 g/mol [2]
Purity 99% (as offered by a supplier) [1]

Suppliers

A known supplier for 1-phenylacenaphthylene (CAS 4044-56-8) is listed below. It is
recommended to contact the supplier directly for detailed specifications, availability, and safety
data sheets.

e ZHENGZHOU JIUYI TIME NEW MATERIALS CO.,LTD[1]

Experimental Protocols

A comprehensive search of scientific literature and chemical databases did not yield any
specific experimental protocols for the synthesis, purification, or application of 1-
phenylacenaphthylene. For researchers interested in working with this compound, general
organic synthesis techniques for analogous aromatic hydrocarbons may serve as a starting
point. A generic workflow for the characterization of a novel or sparsely documented chemical
compound is depicted in the diagram below.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://m.chemicalbook.com/ProductDetail_EN_1-phenylacenaphthylene_3428018.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenylacenaphthylene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenylacenaphthylene
https://m.chemicalbook.com/ProductDetail_EN_1-phenylacenaphthylene_3428018.htm
https://www.benchchem.com/product/b15397830?utm_src=pdf-body
https://m.chemicalbook.com/ProductDetail_EN_1-phenylacenaphthylene_3428018.htm
https://www.benchchem.com/product/b15397830?utm_src=pdf-body
https://www.benchchem.com/product/b15397830?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15397830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General Workflow for Chemical Compound Characterization

Compound Acquisition

Synthesis/Purchase
Purification (e.g., Chromatography, Recrystallization)
Structural Elucjdation / P"ysico-chenqial Property Dete\rxlination lication/Activity Screening

NMR Spectroscopy (1H, 13C)

Biological or Material Science Screening

Mass Spectrometry X-ray Crystallography (if crystalline) Melting Point Boiling Point Solubility Studies

Click to download full resolution via product page

General workflow for characterizing a chemical compound.

Signaling Pathways and Biological Activity

There is no information available in the public domain regarding any signaling pathways
modulated by or the biological activity of 1-phenylacenaphthylene. The applications for this
compound remain to be elucidated through future research.

Conclusion

1-phenylacenaphthylene (CAS 4044-56-8) is a commercially available compound with a
defined molecular formula and weight. However, a significant data gap exists concerning its
detailed physical properties, experimental methodologies, and potential applications. This guide
serves as a foundational document, and it is anticipated that further research will be necessary
to fully characterize this molecule and explore its utility in various scientific domains.
Researchers are encouraged to perform their own comprehensive analyses to determine the
properties and potential of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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